Cas no 2060035-96-1 (5-cyclohexyl-2,4-difluoroaniline)

• Product Name: 5-cyclohexyl-2,4-difluoroaniline
• CAS No: 2060035-96-1
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• MDL: MFCD30488478
• CID: 5193229
• PubChem ID: 125449669
• Update Time: 2025-06-14

5-cyclohexyl-2,4-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-cyclohexyl-2,4-difluoro-
• 5-cyclohexyl-2,4-difluoroaniline

• MDL： MFCD30488478
• Inchi： 1S/C12H15F2N/c13-10-7-11(14)12(15)6-9(10)8-4-2-1-3-5-8/h6-8H,1-5,15H2
• InChI Key： JMEKJKANSQCHJY-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2CCCCC2)=C(F)C=C1F

Additional information on 5-cyclohexyl-2,4-difluoroaniline

Recent Advances in the Application of 5-Cyclohexyl-2,4-difluoroaniline (CAS: 2060035-96-1) in Chemical Biology and Pharmaceutical Research

The compound 5-cyclohexyl-2,4-difluoroaniline (CAS: 2060035-96-1) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and bioactive molecules. This aromatic amine derivative, characterized by its cyclohexyl and difluoro substituents, exhibits unique physicochemical properties that make it valuable for drug discovery and chemical biology applications. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, underscoring its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-cyclohexyl-2,4-difluoroaniline as a building block for selective JAK3 inhibitors. The researchers utilized this compound to introduce both lipophilic and electronic effects critical for target engagement, achieving nanomolar potency against JAK3 while maintaining selectivity over other JAK isoforms. The structural analysis revealed that the cyclohexyl moiety contributes to favorable binding pocket interactions, while the difluoro pattern modulates the compound's electron distribution and metabolic stability.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the synthesis of novel quinolone derivatives incorporating 5-cyclohexyl-2,4-difluoroaniline. These compounds showed remarkable activity against drug-resistant Staphylococcus aureus strains, with MIC values as low as 0.5 μg/mL. The presence of the difluoroaniline moiety was found to enhance bacterial topoisomerase IV inhibition while reducing cytotoxicity against mammalian cells, suggesting a promising therapeutic window for further development.

The compound's application extends to chemical biology tools, as evidenced by a recent Nature Chemical Biology publication (2024) describing its incorporation into activity-based protein profiling (ABPP) probes. The 5-cyclohexyl-2,4-difluoroaniline scaffold served as an optimal linker between the reactive warhead and detection tag, providing both chemical stability and cell permeability. This advancement has enabled more comprehensive studies of enzyme activities in live cells, particularly for challenging targets like deubiquitinases.

From a synthetic chemistry perspective, several innovative routes to 5-cyclohexyl-2,4-difluoroaniline have been developed recently. A 2023 Organic Process Research & Development paper detailed a scalable, palladium-catalyzed amination protocol that achieves >90% yield with excellent purity. This methodological improvement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications. The optimized process also reduces heavy metal contamination, meeting stringent regulatory requirements for drug substance manufacturing.

Looking forward, the unique properties of 5-cyclohexyl-2,4-difluoroaniline position it as a valuable scaffold for addressing several current challenges in drug discovery. Its balanced lipophilicity (clogP ~3.2), moderate basicity (pKa ~4.8), and metabolic stability make it particularly suitable for CNS-targeted therapeutics and proteolysis targeting chimeras (PROTACs). Ongoing research is exploring its incorporation into bifunctional molecules that can simultaneously engage biological targets and induce targeted protein degradation, representing a promising frontier in chemical biology and therapeutic development.